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Compound of Interest

Compound Name: Benzylaspartic acid

Cat. No.: B1328789

Inhibition of Carboxypeptidase A (CPA)

Benzylaspartic acid analogs, particularly benzylsuccinic acid, are potent inhibitors of
Carboxypeptidase A (CPA), a zinc-containing metalloprotease involved in the digestion of
proteins. These inhibitors typically function by mimicking the structure of the enzyme's
substrate at the transition state.

Mechanism of Action: Competitive Inhibition

(S)-2-Benzylsuccinic acid, a close structural analog of benzylaspartic acid, acts as a potent
competitive inhibitor of CPA.[1] The mechanism relies on its ability to bind to the active site of
the enzyme, thereby preventing the substrate from binding. Structural studies have revealed
that the benzyl group of the inhibitor occupies the large, hydrophobic S1' pocket of the enzyme,
which normally accommodates the C-terminal aromatic or branched aliphatic side chain of the
substrate.[1] The two carboxylate groups of the inhibitor are positioned to chelate the active site
Znz* jion and interact with other critical residues, such as Arg145 and Glu270, mimicking the
tetrahedral transition state of peptide bond hydrolysis.[1][2] This high-affinity binding effectively
blocks the catalytic activity of the enzyme.
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Mechanism of Competitive Inhibition of Carboxypeptidase A
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GCPII Signaling and Inhibition
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Generic Kinase Signaling and Inhibition

Inhibition

Kinase Cascade

Kinase Inhibitor
(e.g., N-benzoyl-
L-aspartic acid)

Substrate
Protein

ATP
(Binding Blocked)

// Cannot Bind

Binds to
Active Site

Binds to
ATP Pocket ~

Kinase Kinase

I
I
:No Phosphorylation

Y

Blocked

Phosphorylates

Phosphorylated
Substrate

Response

Cellular
Response
(e.g., Proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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